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Compound of Interest

Compound Name: 4-Bromo A23187

Cat. No.: B013575

Technical Support Center: 4-Bromo A23187

Welcome to the technical support center for 4-Bromo A23187. This guide provides
troubleshooting information and answers to frequently asked questions to help researchers
minimize mitochondrial depolarization and other off-target effects during their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is 4-Bromo A23187 and what is its primary mechanism of action?

4-Bromo A23187 is a derivative of the calcium ionophore A23187 (Calcimycin). As an
ionophore, it forms lipid-soluble complexes with divalent cations, primarily calcium (Ca?*), and
transports them across biological membranes. Its primary function is to rapidly increase
intracellular calcium concentrations ([Ca2*]i) by facilitating Ca2* influx from the extracellular
space and release from intracellular stores like the endoplasmic reticulum (ER).[1][2]

Q2: Why does 4-Bromo A23187 cause mitochondrial depolarization?

The increase in cytosolic Ca?* ([Ca2*]c) caused by 4-Bromo A23187 leads to the rapid uptake
of calcium into the mitochondria ([Ca2*]m).[1] While mitochondria have a significant capacity to
buffer calcium, excessive accumulation can trigger the opening of the mitochondrial
permeability transition pore (mPTP).[3][4][5] The opening of this non-selective pore dissipates
the mitochondrial membrane potential (AWm), leading to depolarization, swelling, and
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potentially initiating apoptotic pathways.[3][4][6] The degree of depolarization can be variable.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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